molecular formula C6H7ClN2O2 B8793309 2-Chloro-5-methoxy-3-methylpyrimidin-4(3H)-one

2-Chloro-5-methoxy-3-methylpyrimidin-4(3H)-one

Cat. No.: B8793309
M. Wt: 174.58 g/mol
InChI Key: OMXQZFRQKBMKMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-5-methoxy-3-methylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C6H7ClN2O2 and its molecular weight is 174.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H7ClN2O2

Molecular Weight

174.58 g/mol

IUPAC Name

2-chloro-5-methoxy-3-methylpyrimidin-4-one

InChI

InChI=1S/C6H7ClN2O2/c1-9-5(10)4(11-2)3-8-6(9)7/h3H,1-2H3

InChI Key

OMXQZFRQKBMKMW-UHFFFAOYSA-N

Canonical SMILES

CN1C(=O)C(=CN=C1Cl)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

128 g (0.9 mol) of MeI was added dropwise to the suspension of 2-chloro-5-methoxypyrimidin-4(3H)-one (74 g, crude, about 0.3 mol) and Cs2CO3 (195 g, 0.6 mol) in 600 mL of DMF at 0° C. and the reaction mixture was stirred at this temperature for 1 h, then warmed to r.t., and stirred another 1 h. The mixture was poured into water and extracted with EtOAc several times. The extract was washed with water, brine and dried over Na2SO4 before being filtered and concentrated to give a crude product, which was purified by silica gel chromatography to give 31.2 g (71.2%) of 2-chloro-5-methoxy-3-methylpyrimidin-4(3H)-one. 1H-NMR (CDCl3, 400 MHz) δ 7.37 (s, 1H), 3.80 (s, 3H), 3.61 (s, 3H). MS (ESI) m/z (M+H)+ 175.0/176.0.
Name
Quantity
128 g
Type
reactant
Reaction Step One
Quantity
74 g
Type
reactant
Reaction Step One
Name
Cs2CO3
Quantity
195 g
Type
reactant
Reaction Step One
Name
Quantity
600 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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